Cas no 183889-76-1 ((6R)-3-ethenyl-5-thia-1-azabicyclo[4.2.0]oct-3-en-8-one)

• Product Name: (6R)-3-ethenyl-5-thia-1-azabicyclo[4.2.0]oct-3-en-8-one
• CAS No: 183889-76-1
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 2783919
• PubChem ID: 71349483
• Update Time: 2025-04-21

(6R)-3-ethenyl-5-thia-1-azabicyclo[4.2.0]oct-3-en-8-one Chemical and Physical Properties

Names and Identifiers

• 183889-76-1
• DTXSID30775335
• (6R)-3-ethenyl-5-thia-1-azabicyclo[4.2.0]oct-3-en-8-one

• Inchi： 1S/C8H9NOS/c1-2-6-4-9-7(10)3-8(9)11-5-6/h2,5,8H,1,3-4H2/t8-/m1/s1
• InChI Key： VEIQRBAHEPYCED-MRVPVSSYSA-N
• SMILES： S1C=C(C=C)CN2C(C[C@@H]12)=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazines 1,3-thiazines